5-bromo-N-(2-chlorophenyl)nicotinamide

• Molecular Formula: C12H8BrClN2O
• Molecular Weight: 311.56 g/mol
• IUPAC Name: 5-bromo-N-(2-chlorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H8BrClN2O/c13-9-5-8(6-15-7-9)12(17)16-11-4-2-1-3-10(11)14/h1-7H,(H,16,17)
• InChI Key: DOKMVRWRKYSZFM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC(=CN=C2)Br)Cl

Description

5-Bromo-N-(2-chlorophenyl)nicotinamide is a nicotinamide derivative featuring a bromine atom at the 5-position of the pyridine ring and a 2-chlorophenyl group attached via an amide linkage.

Comparison with Similar Compounds

Structural Features and Substituent Effects

Key Structural Variations :

• Core Nicotinamide Backbone : All analogs retain the nicotinamide (pyridine-3-carboxamide) scaffold.
• Halogenation : Bromine at the 5-position is common, but substituents on the aryl group vary significantly.

Table 1: Structural Comparison of Nicotinamide Analogs

Compound Name/Structure	Substituents on Amide Nitrogen	Molecular Weight (g/mol)	Notable Features
5-Bromo-N-(2-chlorophenyl)nicotinamide (Target)	2-Chlorophenyl	~305.6 (calculated)	Chlorine at ortho position enhances steric hindrance.
5-Bromo-N-[(6-methoxyquinolin-3-yl)methyl]-N-(3-methylphenyl)nicotinamide	3-Methylphenyl + quinolinylmethyl	~494.4 (calculated)	Extended aromatic system improves π-π interactions.
(S)-5-Bromo-N-(3-fluoro-4-(trifluoromethoxy)phenyl)-6-(3-(hydroxymethyl)pyrrolidin-1-yl)nicotinamide	3-Fluoro-4-(trifluoromethoxy)phenyl	468.3 (UPLC-MS)	Fluorinated substituents enhance metabolic stability; pyrrolidinyl group aids solubility.
5-Bromo-N-methoxy-N-methylnicotinamide	Methoxy + methyl	245.07	Reduced steric bulk increases reactivity.
5-Bromo-N-(5-methyl-2-pyridinyl)nicotinamide	5-Methyl-2-pyridinyl	~306.1 (calculated)	Pyridinyl group introduces basicity.
5-Bromo-N-(1-methyl-2-trifluoromethylsulfanylethyl)-nicotinamide	Trifluoromethylsulfanylethyl	343.16	Strong electron-withdrawing group alters electronic profile.

Physicochemical Properties

• Solubility: The quinolinyl derivative () exhibits lower aqueous solubility due to its bulky aromatic system. Pyrrolidinyl-hydroxymethyl substituents () enhance polarity and solubility in ethanol .
• Stability :
  • Trifluoromethylsulfanyl groups () confer oxidative stability but may reduce photostability.
  • Fluorinated phenyl groups (–7) resist enzymatic degradation, improving half-life .